Cas no 1258621-88-3 (2-(4-Methylsulfonylphenyl)isonicotinic acid)

2-(4-Methylsulfonylphenyl)isonicotinic acid structure
1258621-88-3 structure
Product Name:2-(4-Methylsulfonylphenyl)isonicotinic acid
CAS No:1258621-88-3
MF:C13H11NO4S
MW:277.295742273331
MDL:MFCD17079061
CID:2760923
PubChem ID:50999414
Update Time:2025-04-21

2-(4-Methylsulfonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(Methanesulfonyl)phenyl]pyridine-4-carboxylic acid
    • 2-(4-(Methylsulfonyl)phenyl)isonicotinic acid
    • 2-(4-METHYLSULFONYLPHENYL)ISONICOTINIC ACID
    • MFCD17079061
    • 2-(4-Methylsulfonylphenyl)isonicotinic acid; 95%
    • 1258621-88-3
    • DTXSID50679508
    • 2-(4-(Methylsulfonyl)phenyl)isonicotinicacid
    • 2-(4-Methansulfonylphenyl)-isonicotinic acid
    • 2-(4-Methylsulfonylphenyl)isonicotinic acid
    • MDL: MFCD17079061
    • Inchi: 1S/C13H11NO4S/c1-19(17,18)11-4-2-9(3-5-11)12-8-10(13(15)16)6-7-14-12/h2-8H,1H3,(H,15,16)
    • InChI Key: DKZSQWPVJJCHHO-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(C2C=C(C(=O)O)C=CN=2)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 277.04087901Da
  • Monoisotopic Mass: 277.04087901Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 92.7Ų

2-(4-Methylsulfonylphenyl)isonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325119-1 g
2-(4-Methylsulfonylphenyl)isonicotinic acid; 95%
1258621-88-3
1 g
€498.00 2023-07-19
abcr
AB325119-5 g
2-(4-Methylsulfonylphenyl)isonicotinic acid; 95%
1258621-88-3
5 g
€1,598.00 2023-07-19
abcr
AB325119-1g
2-(4-Methylsulfonylphenyl)isonicotinic acid, 95%; .
1258621-88-3 95%
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€498.00 2025-04-21
abcr
AB325119-5g
2-(4-Methylsulfonylphenyl)isonicotinic acid, 95%; .
1258621-88-3 95%
5g
€1598.00 2025-04-21
Ambeed
A556777-1g
2-(4-(Methylsulfonyl)phenyl)isonicotinic acid
1258621-88-3 97%
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